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Compound of Interest

Compound Name: SB290157 trifluoroacetate

Cat. No.: B10765874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacological activity of SB290157 on

the C5a receptors, C5aR1 (CD88) and C5aR2 (C5L2), in contrast to its intended target, the

C3a receptor (C3aR). The data presented herein is critical for the accurate interpretation of

experimental results involving this compound.

Executive Summary
SB290157, widely utilized as a selective antagonist for the complement C3a receptor, exhibits

significant cross-reactivity with the C5a receptor 2 (C5aR2), also known as C5L2.[1][2][3]

Experimental evidence demonstrates that SB290157 acts as a partial agonist at C5aR2,

particularly at higher concentrations, while being largely inactive at the canonical C5a receptor

1 (C5aR1).[1][2][4][5] This off-target activity has important functional implications and raises

concerns about the interpretation of studies that rely on SB290157 as a specific C3aR

antagonist.[1][3][6]

Comparative Pharmacological Profile
The following table summarizes the activity of SB290157 at the human C3a, C5aR1, and

C5aR2 receptors.
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Receptor
Reported
Activity of
SB290157

Potency (IC50 /
EC50)

Cell System /
Assay

Reference

C3aR Antagonist

IC50: 28 nM

(Ca2+

mobilization)

Human

Neutrophils
[7][8]

Antagonist
IC50: 236 nM

(pERK)

Human

Monocyte-

Derived

Macrophages

(HMDMs)

[1]

Agonist
EC50: 0.46 nM

(pERK)
CHO-C3aR cells [9]

C5aR1
No Antagonistic

Activity
-

Human

Neutrophils,

C5aR1-

expressing RBL

cells

[1][2][5]

C5aR2 Partial Agonist

Induces β-

arrestin

recruitment at

concentrations

>1 µM

HEK293 cells [1][2][10]

Signaling Pathways and SB290157 Interaction
The differential effects of SB290157 can be understood by examining the distinct signaling

pathways of the C5a receptors.
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C5aR1 Signaling (Canonical) C5aR2 Signaling (Non-Canonical)

C5a

C5aR1

Binds

G_protein

Activates

PLC

Activates

ERK Activation

Leads to

IP3_DAG

Generates

Ca2+ Mobilization

Induces

SB290157

No significant interaction

C5a

C5aR2

Binds

SB290157 (≥1µM)

Binds (Partial Agonist)

Beta_arrestin

Recruits

ERK Signaling Inhibition

Modulates/Inhibits
C5aR1 signaling
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BRET Assay Workflow p-ERK Assay Workflow

Co-transfect HEK293 cells
(C5aR2-Venus + β-arrestin-Rluc8)

Seed cells in microplate

Add BRET substrate

Stimulate with SB290157

Measure light emissions
(Donor & Acceptor)

Calculate BRET ratio

Serum-starve HMDMs

Pre-treat with SB290157

Stimulate with C5a

Lyse cells

Quantify p-ERK levels
(e.g., AlphaLISA)

Analyze data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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